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Compound of Interest

Compound Name: Ecgonine Ethyl Ester

Cat. No.: B1258114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ecgonine ethyl ester is a significant metabolite formed in the body when cocaine and ethanol

are consumed concurrently.[1] Its presence in biological samples serves as a key biomarker for

the simultaneous use of these two substances.[1] This technical guide provides a

comprehensive overview of the chemical properties of ecgonine ethyl ester, including its

physicochemical characteristics, synthesis, and analytical determination. The information is

intended to support researchers, scientists, and drug development professionals in their work

with this compound.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of ecgonine ethyl ester is
presented in Table 1. While experimental data for some properties are limited, computational

predictions provide valuable estimates.

Table 1: Physicochemical Properties of Ecgonine Ethyl Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1258114?utm_src=pdf-interest
https://www.benchchem.com/product/b1258114?utm_src=pdf-body
https://www.smolecule.com/products/s652349
https://www.smolecule.com/products/s652349
https://www.benchchem.com/product/b1258114?utm_src=pdf-body
https://www.benchchem.com/product/b1258114?utm_src=pdf-body
https://www.benchchem.com/product/b1258114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₁₉NO₃ [1][2][3][4]

Molecular Weight 213.27 g/mol [1][2][4]

IUPAC Name

ethyl (1R,2R,3S,5S)-3-

hydroxy-8-methyl-8-

azabicyclo[3.2.1]octane-2-

carboxylate

[1][4]

CAS Number 70939-97-8 [1][3][4]

Canonical SMILES
CCOC(=O)C1C2CCC(N2C)CC

1O
[1]

Melting Point
No experimentally determined

data available.[1]

Boiling Point 320.8 ± 37.0 °C (Predicted) [1][5]

Density 1.152 ± 0.06 g/cm³ (Predicted) [1][5]

pKa 14.17 ± 0.40 (Predicted)

XLogP3 1.2 (Computed) [1][2][4]

Water Solubility log10WS: -1.01 (Calculated) [6]

Solubility in Organic Solvents

Slightly soluble in chloroform,

ethyl acetate, and methanol.[1]

[5] Compatible with

acetonitrile.[1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Synthesis and Metabolism
Ecgonine ethyl ester is primarily formed in the liver via a transesterification reaction from

cocaine in the presence of ethanol. It can also be synthesized in a laboratory setting.
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Metabolic Pathway
The metabolic formation of ecgonine ethyl ester is a critical indicator of co-ingestion of

cocaine and ethanol. This process occurs alongside the formation of another active metabolite,

cocaethylene.
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Caption: Metabolic formation of ecgonine ethyl ester from cocaine and ethanol.

Laboratory Synthesis
The synthesis of ecgonine ethyl ester can be achieved through the esterification of ecgonine

with ethanol in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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